Nbd-ceramide Nbd-ceramide C6-NBD ceramide is a fluorescent labelled compound, known to be useful for the detection of enzymatic action. C6-NBD ceramide is preferred over radioactive compounds.
C-6 NBD ceramide is a biologically active fluorescent analog of short chain, membrane-permeable ceramides. It is as effective as C-6 ceramide in the inhibition of viral glycoprotein transport through the Golgi. C-6 NBD ceramide has been used as a fluorescent substrate for the activity of UDP-glucose:ceramide glucosyltransferase and to demonstrate the translocation of glucocerebroside and sphingomyelin from the Golgi to the plasma membrane.
Brand Name: Vulcanchem
CAS No.: 94885-02-6
VCID: VC20758210
InChI: InChI=1S/C30H49N5O6/c1-2-3-4-5-6-7-8-9-10-11-12-13-15-18-27(37)25(23-36)32-28(38)19-16-14-17-22-31-24-20-21-26(35(39)40)30-29(24)33-41-34-30/h15,18,20-21,25,27,31,36-37H,2-14,16-17,19,22-23H2,1H3,(H,32,38)/b18-15+/t25-,27+/m0/s1
SMILES: CCCCCCCCCCCCCC=CC(C(CO)NC(=O)CCCCCNC1=CC=C(C2=NON=C12)[N+](=O)[O-])O
Molecular Formula: C30H49N5O6
Molecular Weight: 575.7 g/mol

Nbd-ceramide

CAS No.: 94885-02-6

Cat. No.: VC20758210

Molecular Formula: C30H49N5O6

Molecular Weight: 575.7 g/mol

* For research use only. Not for human or veterinary use.

Nbd-ceramide - 94885-02-6

Specification

Description C6-NBD ceramide is a fluorescent labelled compound, known to be useful for the detection of enzymatic action. C6-NBD ceramide is preferred over radioactive compounds.
C-6 NBD ceramide is a biologically active fluorescent analog of short chain, membrane-permeable ceramides. It is as effective as C-6 ceramide in the inhibition of viral glycoprotein transport through the Golgi. C-6 NBD ceramide has been used as a fluorescent substrate for the activity of UDP-glucose:ceramide glucosyltransferase and to demonstrate the translocation of glucocerebroside and sphingomyelin from the Golgi to the plasma membrane.
CAS No. 94885-02-6
Molecular Formula C30H49N5O6
Molecular Weight 575.7 g/mol
IUPAC Name N-[(E,2S,3R)-1,3-dihydroxyoctadec-4-en-2-yl]-6-[(4-nitro-2,1,3-benzoxadiazol-7-yl)amino]hexanamide
Standard InChI InChI=1S/C30H49N5O6/c1-2-3-4-5-6-7-8-9-10-11-12-13-15-18-27(37)25(23-36)32-28(38)19-16-14-17-22-31-24-20-21-26(35(39)40)30-29(24)33-41-34-30/h15,18,20-21,25,27,31,36-37H,2-14,16-17,19,22-23H2,1H3,(H,32,38)/b18-15+/t25-,27+/m0/s1
Standard InChI Key HZIRBXILQRLFIK-VPZZKNKNSA-N
Isomeric SMILES CCCCCCCCCCCCC/C=C/[C@H]([C@H](CO)NC(=O)CCCCCNC1=CC=C(C2=NON=C12)[N+](=O)[O-])O
SMILES CCCCCCCCCCCCCC=CC(C(CO)NC(=O)CCCCCNC1=CC=C(C2=NON=C12)[N+](=O)[O-])O
Canonical SMILES CCCCCCCCCCCCCC=CC(C(CO)NC(=O)CCCCCNC1=CC=C(C2=NON=C12)[N+](=O)[O-])O
Appearance Assay:≥98%A crystalline solid

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